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Compound of Interest

Compound Name: Venturicidin A

Cat. No.: B1683044

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling and disposal of chemical compounds are paramount. This document
provides essential, immediate safety and logistical information for the proper disposal of
Venturicidin A, a macrolide antibiotic known to inhibit mitochondrial ATP synthase.[1][2]
Adherence to these procedural guidelines is critical for ensuring laboratory safety and
environmental protection.

Safety and Handling

Before disposal, it is crucial to handle Venturicidin A with appropriate safety measures. Always
handle the compound in a well-ventilated area.[3] Personal protective equipment, including
chemical-impermeable gloves, and tightly fitting safety goggles, should be worn to avoid
contact with the skin and eyes.[3] Avoid the formation of dust and aerosols during handling.[3]
In case of accidental contact, follow the first-aid measures outlined in the safety data sheet.

Quantitative Toxicity Data

The following table summarizes the available quantitative toxicity data for Venturicidin A. This
information is critical for understanding the potential hazards associated with the compound.

Metric Value Species
Intraperitoneal LD50 400 mg/kg Mouse
IC50 (HEK cells) 31 pg/mL Human
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Data sourced from Cayman Chemical Safety Data Sheet and a research article on
MedchemExpress.com.

Step-by-Step Disposal Procedure

The proper disposal of Venturicidin A, as with many potent antibiotics, requires careful
consideration to prevent environmental contamination and the development of antibiotic
resistance. Do not discharge Venturicidin A into sewer systems or contaminate water,

foodstuffs, feed, or seed by storage or disposal.

e Collection of Waste:

o Collect waste Venturicidin A, including pure compound and any contaminated materials
(e.g., pipette tips, vials), in a suitable and clearly labeled, closed container.

o Stock solutions of Venturicidin A are considered hazardous chemical waste and should
be collected in an approved container for chemical waste.

¢ Treatment of Contaminated Labware:

o Reusable labware that has come into contact with Venturicidin A should be
decontaminated.

o Contaminated disposable labware should be collected as chemical waste.
e Disposal of Unused Media:
o Cell culture media containing Venturicidin A should be treated as chemical waste.

o While some antibiotics can be deactivated by autoclaving, it is crucial to confirm if this
method is effective for Venturicidin A. If the heat stability of Venturicidin A is unknown,
treat the media as chemical waste.

» Final Disposal Method:

o The primary recommended method for the disposal of Venturicidin A waste is through a
licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.
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o Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance and to arrange for proper disposal according to local, state, and federal
regulations.

o Disposal of Contaminated Packaging:

o Empty containers can be triple-rinsed (or the equivalent). The rinsate should be collected
as hazardous chemical waste.

o After rinsing, the packaging can be punctured to render it unusable for other purposes and
then disposed of in a sanitary landfill.

o Combustible packaging materials may be disposed of via controlled incineration with flue
gas scrubbing.

Mechanism of Action

Venturicidin A primarily functions by inhibiting ATP synthase, a critical enzyme in both
bacterial and mitochondrial energy production. This inhibition leads to a cascade of effects that
are particularly effective in potentiating the effects of other antibiotics, such as
aminoglycosides.
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Caption: Mechanism of Venturicidin A action on a bacterial cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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